Cas no 886593-28-8 (2-isocyanato-1,1-dimethoxypropane)

• Product Name: 2-isocyanato-1,1-dimethoxypropane
• CAS No: 886593-28-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 3505971
• PubChem ID: 86243127
• Update Time: 2025-10-29

2-isocyanato-1,1-dimethoxypropane Chemical and Physical Properties

Names and Identifiers

• PROPANE, 2-ISOCYANATO-1,1-DIMETHOXY-
• 2-isocyanato-1,1-dimethoxypropane
• 886593-28-8
• 991-565-0
• EN300-1738081
• LKB59328

• Inchi： 1S/C6H11NO3/c1-5(7-4-8)6(9-2)10-3/h5-6H,1-3H3
• InChI Key： XSKPXLHSPIQLLU-UHFFFAOYSA-N
• SMILES： C(OC)(OC)C(N=C=O)C

Computed Properties

• Exact Mass: 145.07389321Da
• Monoisotopic Mass: 145.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-isocyanato-1,1-dimethoxypropane

Professional Introduction to 2-isocyanato-1,1-dimethoxypropane (CAS No. 886593-28-8)

2-isocyanato-1,1-dimethoxypropane, with the chemical formula C₅H₈NO₃, is a versatile intermediate in organic synthesis and polymer chemistry. This compound is particularly valued for its role in the production of polyurethane prepolymers and specialty polymers. Its unique structure, featuring a highly reactive isocyanate group and a dimethoxy functional moiety, makes it a valuable building block in the development of advanced materials.

The isocyanate group (-NCO) in 2-isocyanato-1,1-dimethoxypropane is known for its reactivity with hydroxyl groups, leading to the formation of stable urethane linkages. This property is exploited in the synthesis of polyurethanes, which are widely used in coatings, adhesives, elastomers, and foams. The dimethoxypropane part of the molecule contributes to its solubility in various organic solvents, enhancing its applicability in industrial processes.

Recent advancements in polymer science have highlighted the potential of 2-isocyanato-1,1-dimethoxypropane in the development of novel polyurethane materials with enhanced properties. For instance, researchers have been exploring its use in creating biodegradable and sustainable polyurethanes. These materials are gaining traction due to their environmental benefits and potential applications in packaging, automotive components, and medical devices.

In the realm of pharmaceutical research, 2-isocyanato-1,1-dimethoxypropane has been investigated as a precursor for synthesizing complex molecules. Its reactivity allows for the introduction of functional groups that can be further modified to produce pharmacologically active compounds. While direct therapeutic applications are still under exploration, the compound's role as an intermediate in drug synthesis underscores its importance in medicinal chemistry.

The industrial production of 2-isocyanato-1,1-dimethoxypropane involves precise synthetic methodologies to ensure high purity and yield. Modern catalytic processes have improved its synthesis efficiency while minimizing byproduct formation. These advancements have not only reduced production costs but also enhanced the scalability of processes involving this compound.

Environmental considerations have also driven innovation in the handling and application of 2-isocyanato-1,1-dimethoxypropane. Researchers are developing greener synthetic routes that reduce hazardous waste and energy consumption. Additionally, efforts are underway to optimize polymer formulations based on this compound to improve their ecological footprint without compromising performance.

The chemical stability of 2-isocyanato-1,1-dimethoxypropane under various conditions is another critical aspect studied by researchers. Understanding its degradation pathways and compatibility with different substrates has enabled the development of more robust polyurethane systems. These systems are essential for demanding applications such as aerospace components and high-performance coatings.

Future research directions for 2-isocyanato-1,1-dimethoxypropane include exploring its potential in nanotechnology and smart materials. The ability to incorporate this compound into nanocomposites could lead to materials with exceptional mechanical strength and thermal stability. Such innovations could revolutionize industries ranging from construction to electronics.

The role of CAS No. 886593-28-8 as a reference point for 2-isocyanato-1,1-dimethoxypropane ensures consistency and accuracy in scientific literature and industrial applications. This standardized identification facilitates collaboration among researchers and manufacturers worldwide.

In conclusion, 2-isocyanato-1,1-dimethoxypropane (CAS No. 886593-28-8) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties make it indispensable in polymer chemistry and pharmaceutical research. As advancements continue to emerge, 2-isocyanato-1,1-dimethoxypropane will undoubtedly play a pivotal role in shaping the future of material science and related fields.